molecular formula C16H17NO2 B8321737 2-(Benzyloxy)-N,N-dimethylbenzamide

2-(Benzyloxy)-N,N-dimethylbenzamide

Cat. No. B8321737
M. Wt: 255.31 g/mol
InChI Key: WFALSGCQWVFXBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Benzyloxy)-N,N-dimethylbenzamide is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Benzyloxy)-N,N-dimethylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Benzyloxy)-N,N-dimethylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(Benzyloxy)-N,N-dimethylbenzamide

Molecular Formula

C16H17NO2

Molecular Weight

255.31 g/mol

IUPAC Name

N,N-dimethyl-2-phenylmethoxybenzamide

InChI

InChI=1S/C16H17NO2/c1-17(2)16(18)14-10-6-7-11-15(14)19-12-13-8-4-3-5-9-13/h3-11H,12H2,1-2H3

InChI Key

WFALSGCQWVFXBI-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)C1=CC=CC=C1OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In an argon atmosphere, a mixture of 6.55 g (39.7 mmol) of 15, 10.9 g (79.3 mmol) of K2CO3, 1.0 g (5.94 mmol) of KI and 80 mL of anhydrous DMF was stirred for 10 min at room temperature. After that 7.52 g (59.5 mmol) of benzyl chloride was added in one portion. The resulting mixture was stirred for 2 hr at 70° C. and then evaporated to dryness. To the residue, 70 mL of water and 30 mL of dichloromethane were added. The organic layer was separated, and the aqueous layer was washed by 2×50 mL of dichloromethane. The combined organic extract was dried over Na2SO4 and then evaporated to dryness. The residue was washed by 50 mL of cold ether and dried in vacuum. Yield 9.71 g (96%) of a white solid.
Name
Quantity
6.55 g
Type
reactant
Reaction Step One
Name
Quantity
10.9 g
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
7.52 g
Type
reactant
Reaction Step Two

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